N-(2,6-diisopropylphenyl)-4-nitrobenzamide

• IUPAC Name: N-[2,6-di(propan-2-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H22N2O3/c1-12(2)16-6-5-7-17(13(3)4)18(16)20-19(22)14-8-10-15(11-9-14)21(23)24/h5-13H,1-4H3,(H,20,22)
• InChI Key: DWJQMNGYZXEAFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-(2,6-diisopropylphenyl)-4-nitrobenzamide, commonly known as DIPB, is a synthetic compound with potential applications in scientific research. It belongs to the class of organic compounds known as benzamides and is widely used as a tool in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of DIPB is based on its ability to bind to specific protein targets. It has been shown to bind to the ATP-binding site of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. By inhibiting the activity of these kinases, DIPB can disrupt various cellular processes and provide insight into their function.
Biochemical and Physiological Effects:
DIPB has been shown to have various biochemical and physiological effects, depending on the specific protein target it binds to. For example, it has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation. DIPB has also been shown to inhibit the activity of the protein kinase Akt, which plays a role in cell survival and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DIPB in lab experiments is its specificity for certain protein targets. This allows researchers to investigate the effects of specific compounds on cellular processes with high precision. However, one limitation of using DIPB is its potential toxicity, which can affect the viability of cells and tissues.

Future Directions

For the use of DIPB include the development of more specific and potent inhibitors of protein kinases and the investigation of its effects on other cellular processes.

Scientific Research Applications

DIPB has a wide range of applications in scientific research, particularly in the field of biochemistry. It is used as a tool to study various biological processes such as protein-protein interactions, enzyme activity, and signal transduction pathways. DIPB can also be used to investigate the effects of specific compounds on cellular processes and to identify potential drug targets.